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N-{3-[(2-hydroxyethyl)sulfanyl]-5-nitrophenyl}-4-(1H-tetraazol-1-yl)benzamide N-{3-[(2-hydroxyethyl)sulfanyl]-5-nitrophenyl}-4-(1H-tetraazol-1-yl)benzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0778423
InChI: InChI=1S/C16H14N6O4S/c23-5-6-27-15-8-12(7-14(9-15)22(25)26)18-16(24)11-1-3-13(4-2-11)21-10-17-19-20-21/h1-4,7-10,23H,5-6H2,(H,18,24)
SMILES: C1=CC(=CC=C1C(=O)NC2=CC(=CC(=C2)SCCO)[N+](=O)[O-])N3C=NN=N3
Molecular Formula: C16H14N6O4S
Molecular Weight: 386.4 g/mol

N-{3-[(2-hydroxyethyl)sulfanyl]-5-nitrophenyl}-4-(1H-tetraazol-1-yl)benzamide

CAS No.:

Cat. No.: VC0778423

Molecular Formula: C16H14N6O4S

Molecular Weight: 386.4 g/mol

* For research use only. Not for human or veterinary use.

N-{3-[(2-hydroxyethyl)sulfanyl]-5-nitrophenyl}-4-(1H-tetraazol-1-yl)benzamide -

Specification

Molecular Formula C16H14N6O4S
Molecular Weight 386.4 g/mol
IUPAC Name N-[3-(2-hydroxyethylsulfanyl)-5-nitrophenyl]-4-(tetrazol-1-yl)benzamide
Standard InChI InChI=1S/C16H14N6O4S/c23-5-6-27-15-8-12(7-14(9-15)22(25)26)18-16(24)11-1-3-13(4-2-11)21-10-17-19-20-21/h1-4,7-10,23H,5-6H2,(H,18,24)
Standard InChI Key MDJKDKPBVMPUNT-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(=O)NC2=CC(=CC(=C2)SCCO)[N+](=O)[O-])N3C=NN=N3
Canonical SMILES C1=CC(=CC=C1C(=O)NC2=CC(=CC(=C2)SCCO)[N+](=O)[O-])N3C=NN=N3

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